Cas no 52562-50-2 (5-methyl-1H-indole-3-carbaldehyde)

5-methyl-1H-indole-3-carbaldehyde Properties

Names and Identifiers

• 5-Methyl-1H-indole-3-carboxaldehyde
• 5-Methyl-1H-indole-3-carbaldehyde
• 5-METHYLINDOLE-3-ALDEHYDE
• 5-Methylindole-3-carboxaldehyde
• 5-Methylindole-3-carboxyaldehyde
• NSC 88872
• SB14971
• SY056967
• BB 0262351
• SCHEMBL1094048
• 52562-50-2
• MFCD00022720
• AB01330564-02
• FT-0620624
• 5-methylindole-3-carbaldehyde
• PS-3921
• NSC88872
• CS-W022408
• A15619
• Z1138836779
• M-4014
• NSC-88872
• NCGC00337092-01
• 1H-Indole-3-carbaldehyde, 5-methyl-
• 3-formyl-5-methylindole
• 3-Carboxaldehyde, 5-methylindole-
• AKOS004116765
• DTXSID60293350
• BCP26809
• EN300-80346
• 5-Methylindole-3-carboxaldehyde, 97%
• AM20060428
• STK504683
• BBL027882
• 5-methyl-1H-indole-3-carbaldehyde
• ALBB-007648
• DB-013348
• +Expand

• MDL： MFCD00022720
• InChIKey： ZTNQWTPWKNDRNF-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9NO/c1-7-2-3-10-9(4-7)8(6-12)5-11-10/h2-6,11H,1H3
• SMILES： CC1=CC2=C(C=C1)NC=C2C=O

Computed Properties

• Exact Mass: 159.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 159.068
• Heavy Atom Count: 12
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 32.9A^2

Experimental Properties

• LogP: 2.28880
• PSA: 32.86000
• Refractive Index: 1.698
• Boiling Point: 348.2°C at 760 mmHg
• Melting Point: 148-151 °C (lit.)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 172.3°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.226

5-methyl-1H-indole-3-carbaldehyde Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

5-methyl-1H-indole-3-carbaldehyde Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%